Cas no 179897-93-9 (Benzoic acid, 2-bromo-3-methyl-5-nitro-, methyl ester)
179897-93-9 structure
Product Name:Benzoic acid, 2-bromo-3-methyl-5-nitro-, methyl ester
CAS No:179897-93-9
MF:C9H8BrNO4
MW:274.068121910095
CID:1370634
PubChem ID:23433653
Update Time:2025-04-20
Benzoic acid, 2-bromo-3-methyl-5-nitro-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-bromo-3-methyl-5-nitro-, methyl ester
- methyl 2-bromo-3-methyl-5-nitrobenzoate
- 179897-93-9
- methyl 2-bromo-3-methyl-5nitrobenzoate
- 2-bromo-3-methyl-5-nitro-benzoic acid methyl ester
- DA-33016
- SCHEMBL4196549
- DTXSID001277989
- C90947
- RSIFUNHBKKVOFE-UHFFFAOYSA-N
-
- Inchi: 1S/C9H8BrNO4/c1-5-3-6(11(13)14)4-7(8(5)10)9(12)15-2/h3-4H,1-2H3
- InChI Key: RSIFUNHBKKVOFE-UHFFFAOYSA-N
- SMILES: BrC1C(C(=O)OC)=CC(=CC=1C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 272.96364
- Monoisotopic Mass: 272.964
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.1A^2
- XLogP3: 2.7
Experimental Properties
- PSA: 69.44
Benzoic acid, 2-bromo-3-methyl-5-nitro-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015009861-250mg |
Methyl 2-bromo-3-methyl-5-nitrobenzoate |
179897-93-9 | 97% | 250mg |
494.40 USD | 2021-06-21 | |
| Alichem | A015009861-500mg |
Methyl 2-bromo-3-methyl-5-nitrobenzoate |
179897-93-9 | 97% | 500mg |
847.60 USD | 2021-06-21 | |
| Alichem | A015009861-1g |
Methyl 2-bromo-3-methyl-5-nitrobenzoate |
179897-93-9 | 97% | 1g |
1,564.50 USD | 2021-06-21 | |
| Apollo Scientific | OR60272-250mg |
Methyl 2-bromo-3-methyl-5-nitrobenzoate |
179897-93-9 | 95% | 250mg |
£60.00 | 2025-02-20 | |
| Apollo Scientific | OR60272-1g |
Methyl 2-bromo-3-methyl-5-nitrobenzoate |
179897-93-9 | 95% | 1g |
£180.00 | 2025-02-20 | |
| Apollo Scientific | OR60272-5g |
Methyl 2-bromo-3-methyl-5-nitrobenzoate |
179897-93-9 | 95% | 5g |
£580.00 | 2025-02-20 |
Benzoic acid, 2-bromo-3-methyl-5-nitro-, methyl ester Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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